Cas no 9000-86-6 (1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one)

1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one Properties

Names and Identifiers

• Aminotransferase,alanine
• GLUTAMIC PYRUVIC TRANSAMINASE FROM PORCINE HEART SALT FREE
• 1KU
• GPT
• ALT
• Alanine aminotransferase
• Alanine transaminase
• Alanine-oxaloacetate aminotransferase
• Alanine-pyruvate aminotransferase
• Alanine-alpha-ketoglutarate aminotransferase
• Glutamic Pyruvic Transaminase (ALT)
• MLS003171521
• NSC72393
• NSC402666
• SMR001875405
• 1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
• Glutamic-Pyruvic Transaminase from porcine heart lyophilized powder
• NSC-402666
• VVJYUAYZJAKGRQ-UHFFFAOYSA-N
• 4712-63-4
• 9000-86-6
• Alanineaminotransferase
• CHEMBL273895
• DTXSID30963750
• Aminotransferase, alanine
• NSC-72393
• +Expand

• MDL： MFCD00131192
• InChIKey： VVJYUAYZJAKGRQ-UHFFFAOYSA-N
• Inchi： 1S/C11H16N2O6/c1-5-3-13(11(18)12-10(5)17)8-2-6(15)9(16)7(4-14)19-8/h3,6-9,14-16H,2,4H2,1H3,(H,12,17,18)
• SMILES： O1C(CO)C(C(CC1N1C(NC(C(C)=C1)=O)=O)O)O

Computed Properties

• Exact Mass: 272.10083623 g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 272.10083623 g/mol
• Heavy Atom Count: 19
• Complexity: 423
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 119
• Molecular Weight: 272.25

Experimental Properties

• Water Partition Coefficient: Dissolves readily at 5 mg/ml in 0.05M potassium phosphate pH 7.5 to give a clear, pale-green solution. Soluble in distilled water or dilute buffer.
• Color/Form: Green yellow